![molecular formula C8H14O3 B1329563 Butyl acetoacetate CAS No. 591-60-6](/img/structure/B1329563.png)
Butyl acetoacetate
Overview
Description
Butyl acetoacetate (BAA) is an organic compound which is derived from the esterification of butyric acid and acetoacetic acid. It is a colorless, oily liquid with a strong, unpleasant odor. It is used as a solvent and as a starting material in the synthesis of various compounds such as pharmaceuticals, dyes, and fragrances. BAA is also used in the synthesis of butyl esters, which are used as components of lubricants, coatings, and other industrial products.
Scientific Research Applications
1. Coumarin Synthesis via Pechmann Condensation
Butyl acetoacetate is employed in the synthesis of coumarin derivatives through Pechmann condensation. This process utilizes butyl-3-methylimidazolium chloroaluminate ionic liquid as an alternative to traditional acid catalysts. This method significantly reduces the reaction time, even at ambient conditions, and offers a quick and efficient route to coumarins (Potdar, Mohile, & Salunkhe, 2001).
2. Synthesis of Acetoacetic Acid Derivatives
This compound is a key compound in the preparation of various acetoacetic acid derivatives. The reaction of tert-butyl acetoacetate with different nucleophiles enables the production of a wide range of derivatives, crucial in various synthetic applications (Witzeman & Nottingham, 1991).
3. Acid Proliferation in Chemical Amplification
tert-Butyl acetoacetate plays a role in acid proliferation, a novel concept improving the photosensitivity of chemically amplified photoresist materials. It undergoes acid-catalyzed fragmentation, releasing sulfonic acid, which acts as an autocatalyst, leading to an increase in acid concentration (Arimitsu, Kudo, & Ichimura, 1995).
4. Interaction with Alloxan and Ascorbic Acid
This compound is involved in interactions with alloxan and ascorbic acid, impacting the susceptibility to alloxan diabetes in animal models. These interactions highlight its significance in biochemical studies and potential therapeutic applications (Nath & Bhattathiry, 1955).
5. Enzymatic Synthesis of β-Keto Esters
Enzymatic reactions involving ethyl and tert-butyl acetoacetate demonstrate their utility in synthesizing β-keto esters. This method, using a combination of enzymes, offers an efficient and mild approach for preparing acetoacetates, highlighting the versatility of this compound in biocatalysis (Wiśniewska et al., 2015).
6. Catalysis in Organic Synthesis
This compound is used in the catalysis of organic synthesis reactions, such as the production of fructone via acetalization reactions. Its role in these processes underscores its importance in organic chemistry and industrial applications (Liu, Wang, Liu, & Tao, 2014).
7. Cellulose Modification
In the field of polymer chemistry, this compound is used for modifying cellulose, leading to the creation of cellulose acetoacetates. These derivatives are important for developing new materials with specific properties (Edgar et al., 1995).
8. Microbial Production Alteration
This compound derivatives, such as acetoacetate decarboxylase, play a role in the metabolic pathways of microorganisms like Clostridium acetobutylicum. Altering these pathways can impact the production of solvents and acids, which is significant for biotechnological applications (Lehmann et al., 2012).
9. Thermophilic Fermentation
In biofuel production, this compound derivatives are involved in the thermophilic fermentation processes, producing chemicals like acetoin and 2,3-butanediol at elevated temperatures. This process is important for developing efficient and contamination-resistant biofuel production methods (Xiao et al., 2012).
Mechanism of Action
Target of Action
Butyl acetoacetate, also known as Butyl 3-oxobutanoate, primarily targets a variety of hydroxyl-bearing polymers . It is used in the synthesis of acetoacetyl-functional resins . The acetoacetyl functionality gives polymers the ability to undergo a variety of cross-linking reactions while adding desirable resin and finished coating properties .
Mode of Action
This compound interacts with its targets through a process known as transesterification . This process involves the reaction of this compound with alcohols to form esters and water . The reaction is selective for β-keto esters and most likely proceeds via an enol intermediate . Alternatively, the formation of an acylketene intermediate may also occur .
Biochemical Pathways
This compound is involved in the synthesis of complex molecules such as paclitaxel, prunustatin A, (±)-9-acetoxyfukinanolide, and (±)-velloziolone . It is also involved in the metabolism of acids, alcohols, and esters . In a study, it was found that a modified Clostridium CoA-dependent butanol production pathway was used to synthesize butanol which was then condensed with acetyl-CoA through an alcohol acetyltransferase .
Pharmacokinetics
It is known that the compound is more reactive than the more commonly used methyl or ethyl analogs . This suggests that it may have different absorption, distribution, metabolism, and excretion (ADME) properties compared to these other compounds.
Result of Action
The result of this compound’s action is the production of acetoacetylated resins from a variety of hydroxyl-bearing polymers . These resins have the ability to undergo a variety of cross-linking reactions while adding desirable resin and finished coating properties . In addition, the compound has been used to produce butyl acetate from glucose in a metabolically engineered strain of Escherichia coli .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, moisture and acidity are key indicators driving the succession of microbial communities in fermented grains, which can affect the metabolism of acids, alcohols, and esters . Additionally, the reaction of this compound with alcohols to form esters and water is a process that can be influenced by temperature and the presence of a catalyst .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
butyl 3-oxobutanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O3/c1-3-4-5-11-8(10)6-7(2)9/h3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REIYHFWZISXFKU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)CC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3060453 | |
Record name | Butanoic acid, 3-oxo-, butyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3060453 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, colourless liquid; fruity taste; sweet, brandy-like odour of fermented fruit | |
Record name | Butanoic acid, 3-oxo-, butyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Butyl acetoacetate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0040447 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Record name | Butyl acetoacetate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/157/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Boiling Point |
100.00 to 103.00 °C. @ 16.00 mm Hg | |
Record name | Butyl acetoacetate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0040447 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Solubility |
insoluble in water; soluble in alcohol and oil | |
Record name | Butyl acetoacetate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/157/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
0.976 | |
Record name | Butyl acetoacetate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/157/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
CAS No. |
591-60-6 | |
Record name | Butyl acetoacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=591-60-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Butyl acetoacetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000591606 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Butyl acetoacetate | |
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Record name | Butanoic acid, 3-oxo-, butyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
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Record name | Butanoic acid, 3-oxo-, butyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3060453 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Butyl acetoacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.840 | |
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Record name | BUTYL ACETOACETATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2W08J7H74O | |
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Record name | Butyl acetoacetate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0040447 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
-35.6 °C | |
Record name | Butyl acetoacetate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0040447 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of butyl acetoacetate?
A1: this compound has the molecular formula C8H14O3 and a molecular weight of 158.20 g/mol.
Q2: What spectroscopic data is available for this compound?
A2: Several spectroscopic techniques have been used to characterize this compound, including:
- NMR Spectroscopy: 1H NMR and 13C NMR spectra provide information about the hydrogen and carbon environments within the molecule. These techniques have been used to determine the structure of this compound and its derivatives. []
- IR Spectroscopy: IR spectroscopy identifies functional groups present in the molecule. For this compound, characteristic peaks for the ester and ketone functionalities would be observed. [, , ]
- Mass Spectrometry: Mass spectrometry is used to determine the molecular weight and fragmentation pattern of this compound, aiding in its identification. [, ]
Q3: What is this compound commonly used for in organic synthesis?
A3: this compound is a versatile reagent in organic synthesis, primarily used as:
- A β-ketoester: This functionality makes it a valuable substrate in various reactions, including condensations, alkylations, and cyclizations. [, , , ]
- A building block for heterocycles: this compound can be used to synthesize various heterocyclic compounds, such as dihydropyrimidines, pyrroles, and furans. [, , , ]
Q4: How is this compound used in the synthesis of dihydropyrimidines?
A4: this compound participates in the Biginelli reaction, a multicomponent condensation involving an aldehyde, a urea or thiourea, and a β-ketoester. This reaction provides a convenient route to dihydropyrimidines, which are important heterocyclic compounds with diverse biological activities. [, ]
Q5: Can this compound be used to synthesize polymers?
A5: Yes, this compound can serve as a precursor for polymers. For instance, it can be used to introduce acetoacetoxy functionality into polymers via transesterification reactions. This functionality can then undergo crosslinking reactions, leading to the formation of polymer networks. [, ]
Q6: Are there any examples of this compound used in the synthesis of biologically active compounds?
A6: Yes, this compound has been used as a building block in the synthesis of various biologically active compounds. For example, it was used in the synthesis of fluvastatin, a drug used to lower cholesterol levels. [] It has also been employed in the synthesis of potential calcium channel blockers like Nicardipine hydrochloride and Pranidipine hydrochloride. []
Q7: Can this compound be used in enantioselective reactions?
A7: Yes, this compound can be enantioselectively reduced to tert-butyl (S)-3-hydroxybutanoate by specific microorganisms, demonstrating its potential for asymmetric synthesis. [, ]
Q8: Are there any concerns regarding the stability of this compound under acidic conditions?
A9: While this compound is generally stable, some derivatives, particularly those with specific functionalities introduced via ancillary ligands, might exhibit limited stability under acidic conditions. This factor should be considered during synthesis and application, especially in materials science. []
Q9: Have any computational chemistry studies been conducted on this compound or its derivatives?
A10: Yes, computational methods like DFT calculations have been employed to gain insights into the photophysical properties of this compound-derived iridium(III) complexes. These studies help understand the electronic structure and optical behavior of these complexes, which are relevant in fields like organic light-emitting diodes (OLEDs). []
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